Cas no 119822-20-7 (Propanediamide, 2-[(4-nitrophenyl)methyl]-)

• Product Name: Propanediamide, 2-[(4-nitrophenyl)methyl]-
• CAS No: 119822-20-7
• MF: C₁₀H₁₁N₃O₄
• MW: 237.212042093277
• CID: 1210092
• PubChem ID: 21692446
• Update Time: 2025-04-20

Propanediamide, 2-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Propanediamide, 2-[(4-nitrophenyl)methyl]-
• TUKRUXRDUXTVHJ-UHFFFAOYSA-N
• 2-(4-nitrobenzyl)malonamide
• 119822-20-7
• DB-422151
• SCHEMBL9308221

• Inchi： 1S/C10H11N3O4/c11-9(14)8(10(12)15)5-6-1-3-7(4-2-6)13(16)17/h1-4,8H,5H2,(H2,11,14)(H2,12,15)
• InChI Key： TUKRUXRDUXTVHJ-UHFFFAOYSA-N
• SMILES： O=C(C(C(N)=O)CC1C=CC(=CC=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 237.07495584g/mol
• Monoisotopic Mass: 237.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 132Ų